Cas no 34236-34-5 (1-Propanone-2,2-d2,3-chloro-1-phenyl-)

• Product Name: 1-Propanone-2,2-d2,3-chloro-1-phenyl-
• CAS No: 34236-34-5
• MF: C₉H₉ClO
• MW: 170.632485151291
• CID: 294699
• PubChem ID: 12231713
• Update Time: 2025-04-19

1-Propanone-2,2-d2,3-chloro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone-2,2-d2,3-chloro-1-phenyl-
• (2-CYCLOPROPYL-4-(4-FLUOROPHENYL)QUINOLIN-3-YL)METHANOL
• (2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-yl)methanol
• [2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol
• [2-d2]-3-chloro-1-phenyl-propan-1-one
• < 2
• 2-CYCLOPROPAN-4-(4-FLUOROPHENYL)-3-QUINOLINE METHANOL
• 2-Cyclopropyl-3-hydroxyMethyl-4-(4-fluoropenyl)quinoline
• 2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinemethanol
• 4-(4-FLUOROPHENYL)-2-(CYCLOPROPYL)-3-QUINOLINEMETHANOL
• 34236-34-5
• 3-CHLOROPROPIOPHENONE(2-D2)

• Inchi： 1S/C9H9ClO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5H,6-7H2/i6D2
• InChI Key： KTJRGPZVSKWRTJ-NCYHJHSESA-N
• SMILES： ClCC([2H])([2H])C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 170.047
• Monoisotopic Mass: 170.047
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07000
• LogP: 2.49820